Cas no 407626-19-1 (4-Aminocarminic Acid, >85%)

4-Aminocarminic Acid, >85% structure
4-Aminocarminic Acid, >85% structure
Product Name:4-Aminocarminic Acid, >85%
CAS No:407626-19-1
MF:C22H21NO12
MW:491.40164732933
CID:4776551
Update Time:2024-03-01

4-Aminocarminic Acid, >85% Chemical and Physical Properties

Names and Identifiers

    • 4-Aminocarminic acid
    • 5-Amino-3,6,8-trihydroxy-1-methyl-9,10-dioxo-7-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)o
    • 4-Aminocarminic Acid, >85%
    • Inchi: 1S/C22H21NO12/c1-4-8-5(2-6(25)9(4)22(33)34)14(26)10-11(16(8)28)17(29)12(18(30)13(10)23)21-20(32)19(31)15(27)7(3-24)35-21/h2,7,15,19-21,24-25,27,29-32H,3,23H2,1H3,(H,33,34)/t7-,15-,19+,20-,21+/m1/s1
    • InChI Key: BPLQTUCKBAYHRF-KATOKJICSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=C(C2C(C3C=C(C(C(=O)O)=C(C)C=3C(C=2C=1O)=O)O)=O)N)O)O)O)O

Computed Properties

  • Exact Mass: 491.10637511 g/mol
  • Monoisotopic Mass: 491.10637511 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 3
  • Complexity: 869
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 491.4
  • XLogP3: 0.2
  • Topological Polar Surface Area: 248

4-Aminocarminic Acid, >85% Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A407625-5mg
4-Aminocarminic Acid, >85%
407626-19-1
5mg
$ 775.00 2023-09-09
TRC
A407625-25mg
4-Aminocarminic Acid
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25mg
$ 510.00 2022-06-08
TRC
A407625-50mg
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50mg
$ 990.00 2022-06-08
TRC
A407625-1mg
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1mg
$ 173.00 2023-09-09
TRC
A407625-10mg
4-Aminocarminic Acid, >85%
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$ 1378.00 2023-09-09
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